Cas no 1286272-74-9 (1-(3,5-Difluorobenzyl)piperidin-4-aminedihydrochloride)

• Product Name: 1-(3,5-Difluorobenzyl)piperidin-4-aminedihydrochloride
• CAS No: 1286272-74-9
• MF: C₁₂H₁₈Cl₂F₂N₂
• MW: 299.187528133392
• CID: 4983194
• Update Time: 2025-08-03

1-(3,5-Difluorobenzyl)piperidin-4-aminedihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Difluorobenzyl)piperidin-4-aminedihydrochloride
• 1-(3,5-Difluorobenzyl)piperidin-4-amine dihydrochloride
• 1-[(3,5-difluorophenyl)methyl]piperidin-4-amine;dihydrochloride

• Inchi： 1S/C12H16F2N2.2ClH/c13-10-5-9(6-11(14)7-10)8-16-3-1-12(15)2-4-16;;/h5-7,12H,1-4,8,15H2;2*1H
• InChI Key： XIJJCVHTLLLOKK-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1C=C(C=C(C=1)CN1CCC(CC1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 207
• Topological Polar Surface Area: 29.3

Additional information on 1-(3,5-Difluorobenzyl)piperidin-4-aminedihydrochloride

Comprehensive Overview of 1-(3,5-Difluorobenzyl)piperidin-4-amine dihydrochloride (CAS No. 1286272-74-9)

1-(3,5-Difluorobenzyl)piperidin-4-amine dihydrochloride (CAS No. 1286272-74-9) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This piperidine derivative, characterized by its difluorobenzyl moiety, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological targets.

The compound's piperidin-4-amine core is a common scaffold in medicinal chemistry, often utilized to enhance binding affinity and selectivity. The addition of the 3,5-difluorobenzyl group further optimizes its pharmacokinetic properties, such as solubility and metabolic stability. These features align with current trends in drug design, where fluorinated compounds are increasingly explored due to their ability to improve bioavailability and reduce toxicity.

In recent years, the demand for fluorinated pharmaceuticals has surged, driven by their enhanced efficacy and safety profiles. 1-(3,5-Difluorobenzyl)piperidin-4-amine dihydrochloride fits into this niche, as its dihydrochloride salt form ensures better handling and storage stability. This is particularly relevant for laboratories and manufacturers seeking reliable intermediates for high-value therapeutics.

From an SEO perspective, users frequently search for terms like "piperidine derivatives in drug discovery," "fluorinated amine compounds," and "CAS 1286272-74-9 applications." These queries reflect the growing interest in specialized chemical entities that bridge the gap between academic research and industrial applications. By addressing these topics, this article aims to provide a resource that is both informative and aligned with user intent.

Another hot topic in the scientific community is the role of small molecule modulators in targeting neurological and metabolic disorders. 1-(3,5-Difluorobenzyl)piperidin-4-amine dihydrochloride has been investigated in preclinical studies for its potential interactions with receptors implicated in these conditions. Its dual-functional structure—combining aromatic fluorination with a basic amine—makes it a versatile tool for probing biological mechanisms.

Quality control and synthesis optimization are also critical areas of focus. Researchers often inquire about "synthetic routes for 1-(3,5-Difluorobenzyl)piperidin-4-amine" or "analytical methods for dihydrochloride salts." Ensuring high purity and reproducibility is essential, especially when scaling up production for clinical trials. Advanced techniques like HPLC and NMR are routinely employed to validate the compound's integrity.

In summary, 1-(3,5-Difluorobenzyl)piperidin-4-amine dihydrochloride (CAS No. 1286272-74-9) represents a compelling case study in modern medicinal chemistry. Its unique attributes cater to both academic curiosity and industrial demand, making it a subject of ongoing exploration. As the field evolves, this compound is likely to remain at the forefront of discussions about next-generation therapeutics and precision drug design.